Cas no 61869-08-7 ((3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine)

Paroxetine, ① for the treatment of depression. It is suitable for the treatment of patients with depression accompanied by anxiety. Its effect is faster than TCAS, and its long-term curative effect is better than that of imipramine. ② It can also be used for the treatment of protophobia, social phobia and obsessive-compulsive disorder< Br>

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine structure

61869-08-7 structure

Product Name:(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine

CAS No:61869-08-7

Molecular Formula:C₁₉H₂₁ClFNO₃

Molecular Weight:365.8263

CID:57778

PubChem ID:43815

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Properties

Names and Identifiers

- PAXIL
- AROPAX
- AROPAX 20
- BRL 29060
- FG 7051
- PAROXETINE
- (-)-TRANS-4R-(4'-FLUOROPHENYL)-3S-[(3',4'-METHYLENEDIOXY-PHENOXY) METHYL]PIPERIDINE
- 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-,(3s,4r)-piperidin
- 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-piperidin(3s-trans)
- PAROXETIENE BASE
- PAROXETIN HCL
- PARORETINE HCL
- ParoxetineHclBase
- rac trans-3-[(1,3-Benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine Hydrochloride
- (-)-trans-4-(4-Fluorophenyl)-3-(3,4-methylenedioxyphenoxymethyl)piperidine
- Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-, (3S,4R)- (9CI)
- Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-, (3S-trans)-
- (3S,4R)-3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine
- (-)-trans-4R-(4'-Fluorophenyl)-3S-((3',4'-methylenedioxyphenoxy)methyl)piperidine
- (3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine
- Paroxetine hydrochloride hemihydrate
- Paroxetine hydrochloride hemihydrate1000µg
- Paxil CR
- Seroxat
- Paxetil
- Paroxetinum
- Paroxetina
- Frosinor
- Motivan
- Casbol
- Paroxetinum [INN-Latin]
- PaxPar
- Paroxetina [INN-Spanish]
- Pexeva
- Paroxetine [USAN:INN:BAN]
- [3H]Paroxetine
- C19H20FNO3
- Paroxetine Acetate
- (3S,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-4-(4-fluorophenyl)piper
- Paroxetine hydrochloride
- Paroxetine Hcl
- Paroxat
- paroxetine (hydrochloride)
- (3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine hydrochloride
- Paroxetine hydrochloride [USP]
- BRL 29060 hydrochloride
- BRL 29060A
- SDB 7175
- C19H21ClFNO3
- 3I3T11UD2S
- S3005
- Paxil (TN)
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, hydrochloride, (3S
- (3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine
- (-)-(3S,4R)-4-(p-Fluorophenyl)-3-((3,4-(methylenedioxy)phenoxy)methyl)piperidine
- Paroxetine, trans-(+/-)-
- Paroxetine.HCl
- Arketis
- (-)-(3S,4R)-4-(p-Fluorophenyl)-3-((3,4-methylenedioxy)phenoxy)methyl)piperidine
- EN300-150199
- piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-, (3S,4R)-
- BSPBio_000861
- NCGC00025355-06
- Tox21_113123_1
- NCGC00025355-07
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, (3S-trans)-
- BRD-K37991163-050-05-1
- 130855-15-1
- (3S,4R)-3-((1,3-BENZODIOXOL-5-YLOXY)METHYL)-4-(4-FLUOROPHENYL)PIPERIDINE
- BDBM50331515
- PAROXETINE [MART.]
- Rel-(3R,4S)-3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine
- AC-8185
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, trans-
- Paroxetinum (INN-Latin)
- NS00000037
- (3S,4R)-3-[(2H-1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine
- Arotin
- NCGC00025355-12
- 110429-35-1
- Q408471
- FG-7051
- NCGC00025355-03
- CHEMBL1708
- (3S-trans)-3-[(1,3-Benzodioxol-5-yl-oxy)methyl]-4-(4-fluorophenyl)piperidine
- (+/-)-Paroxetine
- DB00715
- Spectrum_001752
- CHEBI:7936
- AB00514724
- Paroxetina (INN-Spanish)
- NCGC00025355-08
- CHEMBL490
- Paroxetine (TN)
- C07415
- Parogen
- SBI-0051908.P002
- Oxetine
- HMS2090H05
- AB00053704_22
- PAROXETINE [MI]
- NNC-20-7051
- Paroxetine, (+/-)-
- BDBM22416
- PAROXETINE [USAN]
- D02362
- NCGC00182968-01
- AHOUBRCZNHFOSL-YOEHRIQHSA-N
- BRL-29060
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, (3R,4S)-rel-
- SDCCGSBI-0051908.P003
- AB00053704_23
- PAROXETINE HCL HEMIHYDRATE
- Paroxetine (USP/INN)
- SpecPlus_000788
- GTPL4790
- 61869-08-7
- PAROXETINE (MART.)
- 32Q7TW8BX7
- (3S,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-4-(4-fluorophenyl)piperidine
- 41VRH5220H
- BRD-K37991163-003-02-7
- UNII-32Q7TW8BX7
- Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-,(3S,4R)-
- KBio2_002232
- Tox21_113123
- UNII-41VRH5220H
- Paroxetinum (Latin)
- DTXSID3023425
- AKOS015888636
- CAS-61869-08-7
- BIDD:GT0673
- Besitram
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, trans-(+/-)-
- Xetanor
- Piperidine, 3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)-, (3S,4R)-
- KBio1_001828
- KBio2_004800
- (-)-trans-4-(p-fluorophenyl)-3-[[3,4-(methylenedioxy)phenoxy]methyl]-piperidine
- PAROXETINE [WHO-DD]
- NCGC00025355-09
- PAROXETINE [VANDF]
- Daparox
- DTXCID703425
- Spectrum5_001665
- SCHEMBL27799
- NCGC00025355-05
- CS-0083299
- NCGC00025355-22
- KBioSS_002232
- DivK1c_006884
- NCGC00025355-04
- NCGC00025355-02
- paroxetine hydrochloride (anhydrous or hemihydrate)
- (-)3s,4r-paroxetine
- (3S,4R)-3-[(1,3-dioxaindan-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine
- HY-122272
- PAROXETINE [INN]
- HSDB 7175
- 8PR
- 3h-paroxetine
- BPBio1_000949
- N06AB05
- AB00053704-21
- (-)-Paroxetine
- KBio2_007368
- (3S-trans)-3-((1,3-benzodioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine
- (-)-TRANS-4-(P-FLUOROPHENYL)-3-((3,4-(METHYLENEDIOXY)PHENOXY)METHYL)PIPERIDINE
- Prestwick3_000851
- BRD-K37991163-003-13-4
- BRD-K37991163-050-18-4
- NCGC00025355-13
- BRD-K37991163-003-14-2
- NCGC00025355-23
- InChIKey： GELRVIPPMNMYGS-RVXRQPKJSA-N
- Inchi： 1S/C19H20FNO3.ClH/c20-15-3-1-13(2-4-15)17-7-8-21-10-14(17)11-22-16-5-6-18-19(9-16)24-12-23-18;/h1-6,9,14,17,21H,7-8,10-12H2;1H/t14-,17-;/m0./s1
- SMILES： Cl[H].FC1C([H])=C([H])C(=C([H])C=1[H])[C@]1([H])C([H])([H])C([H])([H])N([H])C([H])([H])[C@@]1([H])C([H])([H])OC1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2

Computed Properties

Exact Mass: 329.14300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 329.142722
Heavy Atom Count: 25
Complexity: 402
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 39.7

Experimental Properties

LogP: 3.65530
PSA: 39.72000
Refractive Index: 1.561
Boiling Point: 451.674 °C at 760 mmHg
Melting Point: 114-116°C
Flash Point: 226.964 °C
Color/Form: White to off white powder
Density: 1.1844 (estimate)

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Security Information

Packing Group：III
Hazard Level：6.1(b)
Hazardous Material transportation number：3249
PackingGroup：III
HazardClass：6.1(b)

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Customs Data

Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IBE7-250mg	Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-,(3S,4R)-	61869-08-7	97%	250mg	$26.00	2025-02-28
A2B Chem LLC	AI53775-250mg	Paroxetine	61869-08-7	95%	250mg	$119.00
Aaron	AR00IBMJ-250mg	Piperidine, 3-[(1,3-benzodioxol-5-yloxy)methyl]-4-(4-fluorophenyl)-,(3S,4R)-	61869-08-7	98%	250mg	$27.00	2025-02-28
Alichem	A129004076-1g	(3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine	61869-08-7	97%	1g	$196.00	2023-09-01
Ambeed	A351117-100mg	(3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine	61869-08-7	97%	100mg	$24.0	2025-02-27
Chemenu	CM124426-1g	(3S,4R)-3-((benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine	61869-08-7	95+%	1g	$204
Crysdot LLC	CD11089174-5g	(3S,4R)-3-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-(4-fluorophenyl)piperidine	61869-08-7	97%	5g	$594
Enamine	EN300-150199-0.05g	(3S,4R)-3-[(1,3-dioxaindan-5-yloxy)methyl]-4-(4-fluorophenyl)piperidine	61869-08-7		0.05g	$148.0
Key Organics Ltd	KS-1094-1MG	Paroxetine hydrochloride hemihydrate	61869-08-7	>97%	1mg	£36.00	2023-09-07
MedChemExpress	HY-122272-10mM*1 mL in DMSO	Paroxetine	61869-08-7	99.92%	10mM*1 mL in DMSO	￥770

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Synthesis

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

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Artis.bioche

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Shanghai Macklin Biochemical Co., Ltd

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Hebei Mojin Biotechnology Co.,ltd

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MR./MRS.:LI JING LI

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Hubei Shixing Chemical Co., Ltd

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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61869-08-7 ((3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine) Related Products

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Suzhou Senfeida Chemical Co., Ltd

(CAS:61869-08-7)Paroxetine

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:61869-08-7)(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine

Purity:99%/99%/99%

Quantity:5g/10g/25g

Price($):261.0/462.0/839.0

Cas no 61869-08-7 ((3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine)

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Properties

Names and Identifiers

Computed Properties

Experimental Properties

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Security Information

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Pricemore >>

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Synthesis

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Suppliers

(3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine Related Literature

61869-08-7 ((3S,4R)-3-(1,3-dioxaindan-5-yloxy)methyl-4-(4-fluorophenyl)piperidine) Related Products